Cas no 75795-90-3 (Benzenamine,4,4'-[1,4-butanediylbis(oxy)]bis-, dihydrochloride (9CI))

• Product Name: Benzenamine,4,4'-[1,4-butanediylbis(oxy)]bis-, dihydrochloride (9CI)
• CAS No: 75795-90-3
• MF: C₁₆H₂₂Cl₂N₂O₂
• MW: 345.264082431793
• CID: 570348
• PubChem ID: 13580683
• Update Time: 2025-04-19

Benzenamine,4,4'-[1,4-butanediylbis(oxy)]bis-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-[1,4-butanediylbis(oxy)]bis-, dihydrochloride (9CI)
• Aniline,4,4'-(tetramethylenedioxy)di-, dihydrochloride (6CI)
• [4-[4-(4-azaniumylphenoxy)butoxy]phenyl]azanium dichloride
• 4-[4-(4-aminophenoxy)butoxy]aniline;dihydrochloride
• 75795-90-3
• DTXSID60997189
• 4,4'-[Butane-1,4-diylbis(oxy)]dianiline--hydrogen chloride (1/2)
• ANILINE, 4,4'-(TETRAMETHYLENEDIOXY)DI-, DIHYDROCHLORIDE

• Inchi： 1S/C16H20N2O2.2ClH/c17-13-3-7-15(8-4-13)19-11-1-2-12-20-16-9-5-14(18)6-10-16;;/h3-10H,1-2,11-12,17-18H2;2*1H
• InChI Key： UWMGLOPMMLISCF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC(=CC=1)N)CCCCOC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 344.106
• Monoisotopic Mass: 344.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7A^2